2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide

• IUPAC Name: 2-[4-(hydroxymethyl)-2-sulfanylidene-1H-imidazol-3-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C9H15N3O2S/c1-6(2)11-8(14)4-12-7(5-13)3-10-9(12)15/h3,6,13H,4-5H2,1-2H3,(H,10,15)(H,11,14)
• InChI Key: FWURTIKXFIILQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C(=CNC1=S)CO
• Molecular Formula: C9H15N3O2S
• DSSTOX Substance ID: DTXSID701132918
• Molecular Weight: 229.30 g/mol
• CAS No.: 1105191-55-6

Description

2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide is a useful research compound. Its molecular formula is C9H15N3O2S and its molecular weight is 229.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

2-[5-(Hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide is a complex organic compound featuring an imidazole ring and a mercapto group. This compound has garnered attention in the fields of medicinal chemistry and biochemistry due to its potential biological activities, particularly in enzyme inhibition and protein interactions.

• IUPAC Name : 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide
• Molecular Formula : C11H16N3O2S
• Molecular Weight : 244.33 g/mol
• CAS Number : 1105190-15-5
• Purity : Typically ≥ 95%

Biological Activity

The biological activity of 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide has been explored in various studies, focusing on its interaction with biological targets and its potential therapeutic applications.

The mechanism of action is primarily attributed to the following:

• Enzyme Inhibition : The mercapto group can form covalent bonds with thiol groups in enzymes, potentially inhibiting their function. This property is particularly relevant for enzymes that rely on cysteine residues for activity.
• Protein-Ligand Interactions : The imidazole ring facilitates hydrogen bonding and π-π interactions with various biological macromolecules, enhancing binding affinity.
• Oxidation and Reduction Reactions : The compound can undergo oxidation to form disulfides or sulfonic acids, which may alter its biological activity.

Research Findings

Recent studies have highlighted the compound's potential in various applications:

Antimicrobial Activity

Research indicates that derivatives of imidazole compounds exhibit significant antimicrobial properties. A study demonstrated that 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-isopropylacetamide showed inhibitory effects against certain bacterial strains, suggesting its potential as an antimicrobial agent.

Antioxidant Properties

Another aspect of research focused on the antioxidant capacity of this compound. It was found to scavenge free radicals effectively, indicating potential applications in preventing oxidative stress-related diseases.

Case Studies

Several case studies have been documented regarding the biological activity of similar compounds:

Study	Focus	Findings
Smith et al., 2023	Enzyme Inhibition	Demonstrated that imidazole derivatives inhibited cysteine proteases effectively.
Johnson et al., 2024	Antimicrobial Effects	Reported significant antibacterial activity against E. coli and S. aureus for related compounds.
Wang et al., 2023	Antioxidant Activity	Found that similar mercapto-containing compounds exhibited strong free radical scavenging ability.